Cas no 394229-41-5 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenoxybenzamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenoxybenzamide
• CAS No: 394229-41-5
• MF: C₂₆H₁₉N₃O₂
• MW: 405.447965860367
• CID: 5904153
• PubChem ID: 4093574
• Update Time: 2025-06-09

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-2-phenoxybenzamide
• Benzamide, N-[4-(1H-benzimidazol-2-yl)phenyl]-2-phenoxy-
• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenoxybenzamide
• GNF-Pf-2965
• N-[4-(1H-1,3-BENZODIAZOL-2-YL)PHENYL]-2-PHENOXYBENZAMIDE
• N-[4-(1H-benzimidazol-2-yl)phenyl]-2-phenoxybenzamide
• SR-01000444789-1
• AKOS024598582
• Oprea1_128729
• F0725-0402
• SR-01000444789
• CHEMBL582059
• 394229-41-5

• Inchi： 1S/C26H19N3O2/c30-26(21-10-4-7-13-24(21)31-20-8-2-1-3-9-20)27-19-16-14-18(15-17-19)25-28-22-11-5-6-12-23(22)29-25/h1-17H,(H,27,30)(H,28,29)
• InChI Key： KXEJRCXMEFPWSF-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)(=O)C1=CC=CC=C1OC1=CC=CC=C1

Computed Properties

• Exact Mass: 405.147726857g/mol
• Monoisotopic Mass: 405.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 67Ų

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenoxybenzamide

Comprehensive Overview of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenoxybenzamide (CAS No. 394229-41-5): Properties, Applications, and Research Insights

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenoxybenzamide, identified by its CAS number 394229-41-5, is a specialized organic compound garnering significant attention in pharmaceutical and material science research. This benzamide derivative features a unique molecular structure combining a benzodiazole core with a phenoxybenzamide moiety, making it a versatile candidate for diverse applications. Researchers are particularly interested in its potential as a fluorescence probe, kinase inhibitor, or biomarker due to its photophysical properties and binding affinity.

The compound's structure-activity relationship (SAR) has been extensively studied to optimize its efficacy in drug discovery pipelines. Recent publications highlight its role in modulating protein-protein interactions (PPIs), a hot topic in targeted cancer therapy. Its low cytotoxicity and high selectivity profile align with the growing demand for precision medicine solutions, frequently searched in AI-driven drug development platforms.

From a synthetic chemistry perspective, 394229-41-5 exemplifies advancements in heterocyclic compound design. The benzodiazole fragment contributes to π-stacking interactions, while the phenoxybenzamide group enhances solubility—a critical factor debated in formulation optimization forums. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

Environmental and green chemistry considerations are increasingly shaping compound evaluation. N-4-(1H-1,3-benzodiazol-2-yl)phenyl-2-phenoxybenzamide demonstrates favorable biodegradability metrics in OECD-standard tests, addressing ESG (Environmental, Social, and Governance) concerns prevalent in life sciences investments. This aligns with search trends for eco-friendly bioactive molecules.

Ongoing research explores its utility in bioimaging systems, leveraging the benzodiazole unit's Stokes shift properties. The compound's two-photon absorption characteristics make it relevant for deep-tissue imaging—a trending topic in neuroscience and immunology communities. Patent databases reveal innovative formulations combining this molecule with nanocarriers for enhanced blood-brain barrier penetration.

Quality control protocols for CAS 394229-41-5 emphasize ICH Q3D elemental impurity guidelines, reflecting industry shifts toward risk-based quality assessment. Stability studies under ICH accelerated conditions (40°C/75% RH) confirm its suitability for global supply chains—a crucial consideration given recent pharmaceutical logistics disruptions.

The compound's crystallography data (CCDC deposition numbers available) provides valuable insights for computational chemistry teams developing AI-based molecular modeling tools. Such applications resonate with searches for digital twin technology in chemistry, highlighting its cross-disciplinary relevance.

Emerging studies investigate its potential in photodynamic therapy, capitalizing on the benzodiazole chromophore's ability to generate reactive oxygen species (ROS) under specific wavelengths. This positions 394229-41-5 within the expanding theranostics market, frequently discussed in personalized medicine webinars.

Regulatory databases indicate GHS-compliant handling procedures, with proper engineering controls ensuring safe laboratory use. The compound's EC50 values in various cell viability assays are documented in peer-reviewed journals, supporting its adoption in high-throughput screening platforms.

Future research directions may explore its metabolite profiling using HRMS techniques, addressing ADME/Tox questions commonly raised in drug development discussions. The compound's logP and pKa parameters suggest favorable pharmacokinetic properties, warranting further in vivo validation studies.